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Compound of Interest

Compound Name: Levatin

Cat. No.: B241495 Get Quote

For researchers, scientists, and professionals in drug development, this document provides a

concise technical summary of the key molecular and physical properties of Levatin, a natural

compound isolated from the plant genus Croton. Due to the limited publicly available data on its

specific biological activities, this guide focuses on its fundamental chemical characteristics and

a generalized experimental context for its isolation.

Core Molecular and Physical Data
Levatin is classified as an 18-norclerodane diterpene.[1] Its fundamental properties are

summarized in the table below.

Property Value Source

Molecular Formula C19H20O5 [1][2][3]

Molecular Weight 328.36 g/mol [1][2][4]

Alternate Molecular Weight 328.4 g/mol [3][5]

CAS Number 140670-84-4 [2][5]

Chemical and Structural Information
Levatin is extracted from plants of the Croton genus, specifically Croton laevigatus Vahl[2] and

Croton levatii.[1] The following diagram illustrates the classification and origin of Levatin.
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Figure 1. Classification and Origin of Levatin
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Figure 1. Classification and Origin of Levatin

Generalized Experimental Workflow: Isolation and
Characterization
While specific experimental protocols for Levatin are not widely published, a general workflow

for the isolation and characterization of a novel natural product like Levatin from a plant source

can be conceptualized. This process typically involves extraction, fractionation, purification, and

structure elucidation.
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Figure 2. Generalized Workflow for Natural Product Isolation
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Figure 2. Generalized Workflow for Natural Product Isolation
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Further research is required to elucidate the specific biological activities and potential signaling

pathways associated with Levatin. The information provided here serves as a foundational

guide to its chemical nature for researchers interested in the study of novel diterpenoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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